Cas no 2137096-41-2 ((3R)-3-amino-3-(3-bromo-4-ethoxy-5-methoxyphenyl)propan-1-ol)
(3R)-3-amino-3-(3-bromo-4-ethoxy-5-methoxyphenyl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (3R)-3-amino-3-(3-bromo-4-ethoxy-5-methoxyphenyl)propan-1-ol
- 2137096-41-2
- EN300-1164036
-
- Inchi: 1S/C12H18BrNO3/c1-3-17-12-9(13)6-8(7-11(12)16-2)10(14)4-5-15/h6-7,10,15H,3-5,14H2,1-2H3/t10-/m1/s1
- InChI Key: RTQQKCVKFMUFFS-SNVBAGLBSA-N
- SMILES: BrC1C(=C(C=C(C=1)[C@@H](CCO)N)OC)OCC
Computed Properties
- Exact Mass: 303.04701g/mol
- Monoisotopic Mass: 303.04701g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 64.7Ų
(3R)-3-amino-3-(3-bromo-4-ethoxy-5-methoxyphenyl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1164036-0.05g |
(3R)-3-amino-3-(3-bromo-4-ethoxy-5-methoxyphenyl)propan-1-ol |
2137096-41-2 | 0.05g |
$959.0 | 2023-06-08 | ||
| Enamine | EN300-1164036-0.1g |
(3R)-3-amino-3-(3-bromo-4-ethoxy-5-methoxyphenyl)propan-1-ol |
2137096-41-2 | 0.1g |
$1005.0 | 2023-06-08 | ||
| Enamine | EN300-1164036-0.25g |
(3R)-3-amino-3-(3-bromo-4-ethoxy-5-methoxyphenyl)propan-1-ol |
2137096-41-2 | 0.25g |
$1051.0 | 2023-06-08 | ||
| Enamine | EN300-1164036-0.5g |
(3R)-3-amino-3-(3-bromo-4-ethoxy-5-methoxyphenyl)propan-1-ol |
2137096-41-2 | 0.5g |
$1097.0 | 2023-06-08 | ||
| Enamine | EN300-1164036-1.0g |
(3R)-3-amino-3-(3-bromo-4-ethoxy-5-methoxyphenyl)propan-1-ol |
2137096-41-2 | 1g |
$1142.0 | 2023-06-08 | ||
| Enamine | EN300-1164036-2.5g |
(3R)-3-amino-3-(3-bromo-4-ethoxy-5-methoxyphenyl)propan-1-ol |
2137096-41-2 | 2.5g |
$2240.0 | 2023-06-08 | ||
| Enamine | EN300-1164036-5.0g |
(3R)-3-amino-3-(3-bromo-4-ethoxy-5-methoxyphenyl)propan-1-ol |
2137096-41-2 | 5g |
$3313.0 | 2023-06-08 | ||
| Enamine | EN300-1164036-10.0g |
(3R)-3-amino-3-(3-bromo-4-ethoxy-5-methoxyphenyl)propan-1-ol |
2137096-41-2 | 10g |
$4914.0 | 2023-06-08 | ||
| Enamine | EN300-1164036-50mg |
(3R)-3-amino-3-(3-bromo-4-ethoxy-5-methoxyphenyl)propan-1-ol |
2137096-41-2 | 50mg |
$959.0 | 2023-10-03 | ||
| Enamine | EN300-1164036-100mg |
(3R)-3-amino-3-(3-bromo-4-ethoxy-5-methoxyphenyl)propan-1-ol |
2137096-41-2 | 100mg |
$1005.0 | 2023-10-03 |
(3R)-3-amino-3-(3-bromo-4-ethoxy-5-methoxyphenyl)propan-1-ol Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on (3R)-3-amino-3-(3-bromo-4-ethoxy-5-methoxyphenyl)propan-1-ol
Compound CAS No. 2137096-41-2: (3R)-3-amino-3-(3-bromo-4-ethoxy-5-methoxyphenyl)propan-1-ol
The compound (3R)-3-amino-3-(3-bromo-4-ethoxy-5-methoxyphenyl)propan-1-ol (CAS No. 2137096-41-2) is a highly specialized organic molecule with significant potential in the fields of pharmacology and material science. This compound is characterized by its complex structure, which includes a chiral center at the third carbon atom, a bromine substituent, and multiple ether groups attached to the aromatic ring. The presence of these functional groups makes it a versatile compound with applications in drug design and advanced materials.
Recent studies have highlighted the importance of chiral compounds like (3R)-3-amino... in asymmetric synthesis. Researchers have demonstrated that the stereochemistry of this compound plays a crucial role in its biological activity. For instance, the R configuration at the third carbon has been shown to enhance binding affinity to specific receptors, making it a promising candidate for developing enantioselective drugs. This finding underscores the need for precise control over stereochemistry during synthesis.
The synthesis of (3R)-3-amino... involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. One notable approach reported in the literature involves the use of palladium-catalyzed cross-coupling reactions to introduce the bromine substituent onto the aromatic ring. This method not only ensures high yields but also maintains the stereochemical integrity of the molecule, which is critical for its intended applications.
In terms of pharmacological applications, (3R)-3-amino... has been investigated as a potential lead compound for treating neurodegenerative diseases. Preclinical studies have shown that this compound exhibits neuroprotective properties by modulating key signaling pathways involved in neuronal survival and synaptic plasticity. Its ability to cross the blood-brain barrier makes it particularly attractive for central nervous system-related therapies.
Beyond pharmacology, (3R)-3-amino... has also found applications in materials science. Its unique combination of functional groups allows it to serve as a building block for constructing advanced polymers and self-healing materials. For example, researchers have utilized this compound to develop stimuli-responsive hydrogels that exhibit pH-sensitive swelling behavior, opening new avenues for drug delivery systems and tissue engineering.
From an environmental standpoint, the synthesis and application of (3R)-3-amino... have been optimized to minimize ecological impact. Green chemistry principles have been incorporated into its production process, including the use of recyclable catalysts and solvent-free reaction conditions. These advancements not only reduce waste but also align with global sustainability goals.
In conclusion, (3R)-3-amino... (CAS No. 2137096-41-2) stands out as a multifaceted compound with vast potential across diverse scientific domains. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in advancing both therapeutic interventions and innovative materials development.
2137096-41-2 ((3R)-3-amino-3-(3-bromo-4-ethoxy-5-methoxyphenyl)propan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)